6-methoxy-N,3-dimethyl-N-(1,3-thiazol-2-ylmethyl)-1-benzofuran-2-carboxamide

• IUPAC Name: 6-methoxy-N,3-dimethyl-N-(1,3-thiazol-2-ylmethyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C16H16N2O3S/c1-10-12-5-4-11(20-3)8-13(12)21-15(10)16(19)18(2)9-14-17-6-7-22-14/h4-8H,9H2,1-3H3
• InChI Key: IJKHBBIBGJHTOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)OC)C(=O)N(C)CC3=NC=CS3
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

6-methoxy-N,3-dimethyl-N-(1,3-thiazol-2-ylmethyl)-1-benzofuran-2-carboxamide is a chemical compound with potential therapeutic applications. Its synthesis and properties have been studied to understand its chemical nature and potential uses in various fields.

Synthesis Analysis

The synthesis of compounds similar to 6-methoxy-N,3-dimethyl-N-(1,3-thiazol-2-ylmethyl)-1-benzofuran-2-carboxamide often involves complex reactions. For instance, the synthesis of related benzodifuranyl compounds and pyrimidine derivatives has been reported. These syntheses typically involve reactions such as cyclization, etherification, and Beckmann rearrangement, using reagents like sodium ethoxide, dimethylformamide, and sodium dithionite (Abu‐Hashem et al., 2020); (Bhaskar et al., 2019).

Molecular Structure Analysis

The molecular structure of similar compounds is often elucidated using techniques such as IR, NMR, LC-MS, and X-ray crystallography. These methods help in determining the spatial arrangement of atoms and the configuration of the molecule (Richter et al., 2023).

Chemical Reactions and Properties

Chemical reactions such as ring-opening followed by ring closure are common in synthesizing complex molecules like 6-methoxy-N,3-dimethyl-N-(1,3-thiazol-2-ylmethyl)-1-benzofuran-2-carboxamide. These reactions lead to the formation of novel compounds with diverse properties (Halim & Ibrahim, 2022).

Physical Properties Analysis

The physical properties of these compounds, such as melting points, solubility, and crystal structure, can be determined using various analytical techniques. X-ray crystallography, for example, provides detailed information about the crystal structure (Kranjc et al., 2012).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and potential interactions with other molecules, are essential for understanding the compound's behavior in different environments. Computational methods like Density Functional Theory (DFT) are often used to predict these properties (Halim & Ibrahim, 2022).

Scientific Research Applications

Synthesis Techniques and Derivatives

Research has explored the synthesis of novel compounds derived from benzofuran and thiazole, showcasing the versatility of these scaffolds in medicinal chemistry. For instance, the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines from visnaginone and khellinone demonstrates the potential for anti-inflammatory and analgesic applications. These compounds have been screened for cyclooxygenase inhibition and exhibit significant analgesic and anti-inflammatory activities, highlighting their potential as therapeutic agents (Abu‐Hashem et al., 2020).

Antifungal Effects

Another study on 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine derivatives containing a heterocyclic compound reveals their antifungal efficacy against types of fungi like Aspergillus terreus and Aspergillus niger. This research indicates that specific compounds within this class can have more significant effects than others, providing a pathway for the development of new antifungal agents (Jafar et al., 2017).